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Compound of Interest

Compound Name: 3-(1,1-Dimethylallyl)scopoletin

Cat. No.: B010977

Technical Guide: 3-(1,1-Dimethylallyl)scopoletin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available scientific data for the
coumarin derivative 3-(1,1-Dimethylallyl)scopoletin. Due to the limited availability of specific
experimental data for this compound in public literature and databases, this guide also
furnishes detailed information for its parent compound, scopoletin, to serve as a foundational
reference. This document includes the Chemical Abstracts Service (CAS) number for 3-(1,1-
Dimethylallyl)scopoletin, spectral data for scopoletin, a generalized experimental protocol for
coumarin isolation, and a summary of the known biological activities of scopoletin. A
generalized workflow for the isolation and characterization of natural products is also provided.

Compound Identification

e Compound Name: 3-(1,1-Dimethylallyl)scopoletin
e IUPAC Name: 7-hydroxy-6-methoxy-3-(2-methylbut-3-en-2-yl)chromen-2-one
e CAS Number: 19723-23-0

e Molecular Formula: CisH1604
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e Molecular Weight: 260.28 g/mol

Spectral Data

Detailed spectral data (*H NMR, 3C NMR, IR, and Mass Spectrometry) for 3-(1,1-
Dimethylallyl)scopoletin are not readily available in the surveyed public scientific literature
and databases. As a reference for researchers, the spectral data for the parent compound,
scopoletin, are provided below.

Table 1: Spectral Data for Scopoletin

Data Type Values

8 3.93 (s, 3H, -OCHs), 3 6.23 (d, J=9.2 Hz, 1H,
1H NMR H-3), 5 6.79 (s, 1H, H-8), 5 7.14 (s, 1H, H-5), &
7.88 (d, J=9.2 Hz, 1H, H-4)

5 56.3 (-OCHs), & 103.2 (C-8), & 109.5 (C-5), 5
111.4 (C-4a), 5 113.4 (C-3), 5 143.5 (C-4), &

13C NMR
144.1 (C-7), d 149.8 (C-6), 6 151.2 (C-8a), 0
161.5 (C=0)
3341 (O-H stretch), 2875 (C-H stretch), 1703
IR (cm™1) (C=0 stretch, lactone), 1606 (C=C stretch,
aromatic)
Mass Spec. m/z 192 (M%), 191 (M-H)*

Note: NMR data can vary slightly based on the solvent used.

Experimental Protocols

A specific, detailed experimental protocol for the isolation of 3-(1,1-Dimethylallyl)scopoletin is
not extensively documented. However, a general methodology for the isolation of coumarins
from plant sources, such as Ruta graveolens or Toddalia asiatica where related compounds are
found, is presented below.

Generalized Protocol for Coumarin Isolation from Plant
Material
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o Extraction:

o Air-dried and powdered plant material (e.g., leaves, roots) is subjected to extraction with a
solvent of medium polarity, such as dichloromethane or ethyl acetate, using techniques
like maceration or Soxhlet extraction.

o Fractionation:
o The crude extract is concentrated under reduced pressure.
o The concentrated extract is then subjected to column chromatography over silica gel.

o A solvent gradient of increasing polarity (e.g., hexane-ethyl acetate mixtures) is used to
elute different fractions.

e |solation and Purification:

o Fractions are monitored by thin-layer chromatography (TLC), often visualized under UV
light (coumarins typically fluoresce).

o Fractions containing compounds with similar TLC profiles are combined.

o The targeted fractions are further purified using techniques like preparative TLC or high-
performance liquid chromatography (HPLC) to yield the pure compound.

e Structure Elucidation:

o The structure of the isolated compound is determined using spectroscopic methods,
including NMR (*H, 13C, COSY, HMBC), mass spectrometry, and IR spectroscopy.

Biological Activity and Signaling Pathways

There is limited specific information on the biological activities and associated signaling
pathways for 3-(1,1-Dimethylallyl)scopoletin. The biological profile of its parent compound,
scopoletin, has been more extensively studied and includes a wide range of activities.

Known Biological Activities of Scopoletin:
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Anti-inflammatory: Scopoletin has been shown to exert anti-inflammatory effects.

Antioxidant: It demonstrates significant antioxidant properties.

Antimicrobial: The compound has reported antibacterial and antifungal activities.

Neuroprotective: Studies suggest scopoletin may have protective effects on the nervous
system.

The specific impact of the 3-(1,1-dimethylallyl) substitution on the biological activity of the
scopoletin scaffold is an area for further research.

Visualizations

As no specific signaling pathway for 3-(1,1-Dimethylallyl)scopoletin has been elucidated, a
generalized workflow for the isolation and characterization of natural products is provided
below. This diagram illustrates a logical experimental flow relevant to the target audience.
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Caption: Generalized workflow for natural product isolation.
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 To cite this document: BenchChem. [3-(1,1-Dimethylallyl)scopoletin CAS number and
spectral data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010977#3-1-1-dimethylallyl-scopoletin-cas-number-
and-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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